Cas no 491-42-9 (Quinolizin-4-one)

• Product Name: Quinolizin-4-one
• CAS No: 491-42-9
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 932219
• PubChem ID: 351093
• Update Time: 2025-04-19

Quinolizin-4-one Chemical and Physical Properties

Names and Identifiers

• Quinolizin-4-one
• 4-Chinolizon
• 4H-Chinolizin-4-on
• 4H-quinolizin-4-one
• 4-quinolizone
• AC1L6XMN
• Chinolizin-4-on
• CTK1D7498
• NSC518695
• 491-42-9
• NSC-518695
• DTXSID00325801
• DS-012427
• SCHEMBL375596

• Inchi： 1S/C9H7NO/c11-9-6-3-5-8-4-1-2-7-10(8)9/h1-7H
• InChI Key： ZUVKZCTUVRLOAQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C2C=CC=CN21

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 376.1°C at 760 mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.658
• PSA: 20.31
• LogP: 1.29950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines